4-(Bromoacetyl)-2-pyrrolecarboxaldehyde

• Molecular Formula: C7H6BrNO2
• Molecular Weight: 216.03 g/mol
• IUPAC Name: 4-(2-bromoacetyl)-1H-pyrrole-2-carbaldehyde
• InChI: InChI=1S/C7H6BrNO2/c8-2-7(11)5-1-6(4-10)9-3-5/h1,3-4,9H,2H2
• InChI Key: XDFPHYRXVMRTCP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC=C1C(=O)CBr)C=O

Description

4-(Bromoacetyl)-2-pyrrolecarboxaldehyde is a useful research compound. Its molecular formula is C7H6BrNO2 and its molecular weight is 216.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of a 1-(1H-pyrrol-2-ylmethylene)pyrrolidinium perchlorate salt (5.2 g) in dichloroethane (100 mL) was treated with aluminum chloride (1.93 g). The mixture was cooled to 0° C., and then treated with 2-bromoacetyl chloride (2.2 mL). After stirring overnight at 0° C., the mixture was poured over crushed ice. Ether (60 mL) and sodium bicarbonate (1.93 g) were added and the mixture was stirred until the ice completely melted. The resulting mixture was extracted with ether and concentrated to afford 4-(bromoacetyl)-2-pyrrolecarboxaldehyde (1.88 g).